Cas no 14542-93-9 (1,1,3,3-Tetramethylbutyl isocyanide)

1,1,3,3-Tetramethylbutyl isocyanide is a branched alkyl isocyanide characterized by its sterically hindered structure, which enhances stability and reactivity in organometallic and coordination chemistry applications. The tert-butyl substitution at the α-position imparts significant steric bulk, making it a valuable ligand in catalytic systems where steric control is critical. Its isocyanide functional group serves as a versatile precursor in multicomponent reactions, including Ugi and Passerini reactions, due to its strong electron-donating properties. The compound's stability under ambient conditions and compatibility with a range of solvents further contribute to its utility in synthetic organic and inorganic chemistry. Its defined molecular structure ensures consistent performance in complex transformations.
1,1,3,3-Tetramethylbutyl isocyanide structure
14542-93-9 structure
Product Name:1,1,3,3-Tetramethylbutyl isocyanide
CAS No:14542-93-9
MF:C9H17N
MW:139.23798251152
MDL:MFCD00000003
CID:150708
PubChem ID:87576855
Update Time:2025-05-22

1,1,3,3-Tetramethylbutyl isocyanide Chemical and Physical Properties

Names and Identifiers

    • Pentane,2-isocyano-2,4,4-trimethyl-
    • WALBORSKY REAGENT
    • WALBORSKY'S REAGENT
    • TERT-OCTYLISONITRILE
    • TERT-OCTYL ISOCYANIDE
    • 2-isocyano-2,4,4-trimethyl-pentan
    • 2-isocyano-2,4,4-triMethylpentane
    • 1,1,3,3-TETRAMETHYLBUTYLISONITRILE
    • 1,1,3,3-TETRAMETHYLBUTYL ISOCYANIDE
    • Pentane, 2-isocyano-2,4,4-trimethyl-
    • 1,1,3,3-Tetramethylbutyl isocyanide,95%
    • 2-isocyano-2,4,4-trimethyl-pentane
    • T1054
    • EINECS 238-577-8
    • NSC141688
    • A808368
    • InChI=1/C9H17N/c1-8(2,3)7-9(4,5)10-6/h7H2,1-5H
    • (2,4,4-trimethylpentane-2-yl)-isocyanide
    • NS00024737
    • W-200118
    • tert-Octyl isocyanide, Walborsky's reagent
    • 14542-93-9
    • tert-Octylisocyanide
    • AC4321
    • Butyl isocyanide,1,3,3-tetramethyl-
    • SY051435
    • MFCD00000003
    • 1,3,3-Tetramethylbutylisonitrile
    • GEO-02820
    • Pentane,4,4-trimethyl-
    • DTXSID9065784
    • NSC 141688
    • FT-0606002
    • SCHEMBL377668
    • Butyl isocyanide, 1,1,3,3-tetramethyl-
    • 1,3,3-Tetramethylbutyl isocyanide
    • 1,1,3,3-tetramethyl-butylisonitrile
    • EN300-6512481
    • UNII-9EVN2N5TVN
    • 9EVN2N5TVN
    • AKOS015959087
    • BS-21409
    • NSC-141688
    • 1,1,3,3-tetramethylbutylisocyanide
    • DB-042782
    • 1,1,3,3-Tetramethylbutyl isocyanide
    • MDL： MFCD00000003
    • Inchi： 1S/C9H17N/c1-8(2,3)7-9(4,5)10-6/h7H2,1-5H3
    • InChI Key： YVPXQMYCTGCWBE-UHFFFAOYSA-N
    • SMILES： [N+](#[C-])C(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 139.13600
  • Monoisotopic Mass: 139.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 4.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.794 g/mL at 25 °C(lit.)
  • Boiling Point: 50°C/12mmHg
  • Flash Point: Fahrenheit: 125.6 ° f
    Celsius: 52 ° c
  • Refractive Index: n20/D 1.422(lit.)
  • PSA: 0.00000
  • LogP: 2.35120
  • Solubility: Not available

1,1,3,3-Tetramethylbutyl isocyanide Security Information

1,1,3,3-Tetramethylbutyl isocyanide Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1,1,3,3-Tetramethylbutyl isocyanide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY051435-5g
1,1,3,3-Tetramethylbutyl Isocyanide
 14542-93-9 ≥95%
5g
 ¥1291.00 2024-07-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162632-5ML
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9 >95.0%(GC)
5ml
 ¥1109.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162632-1ML
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9 >95.0%(GC)
1ml
 ¥249.90 2023-08-31
TRC
T222375-2.5g
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9
2.5g
 $ 170.00 2022-06-03
TRC
T222375-5g
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9
5g
 $ 310.00 2022-06-03
TRC
T222375-10g
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9
10g
 $ 495.00 2022-06-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1054-1ML
1,1,3,3-Tetramethylbutyl Isocyanide
 14542-93-9 >95.0%(GC)
1ml
 ¥385.00 2024-04-17
Apollo Scientific
OR927941-1g
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9 95%
1g
 £100.00 2023-09-02
Apollo Scientific
OR927941-5g
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9 95%
5g
 £206.00 2025-02-20
Apollo Scientific
OR927941-25g
1,1,3,3-Tetramethylbutyl isocyanide
 14542-93-9 95%
25g
 £802.00 2025-02-20

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